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Compound of Interest

Compound Name: Disodium sebacate

Cat. No.: B1670765 Get Quote

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Disodium sebacate, the disodium salt of the naturally derived dicarboxylic acid, sebacic acid,

is a versatile compound with a growing presence in various scientific and industrial fields.[1][2]

This guide provides a detailed overview of its physical and chemical properties, experimental

protocols for its analysis, and its applications, particularly within the laboratory and

pharmaceutical contexts.

Core Physical and Chemical Properties
Disodium sebacate is a white, odorless crystalline powder.[1][3][4] It is known for its high

solubility in water and its role as a stabilizer, lubricant, and corrosion inhibitor in numerous

formulations.[1][2][5]

Table 1: Quantitative Physical and Chemical Data for
Disodium Sebacate
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Property Value Source(s)

Molecular Formula C₁₀H₁₆Na₂O₄ [2][6]

Molecular Weight 246.21 g/mol [6]

CAS Number 17265-14-4 [2][6]

Appearance
White to almost white

crystalline powder
[1][4][7]

Melting Point
239 °C or >300 °C (See Note

1)
[3][8]

Water Solubility 198.8 g/L at 20°C [9][10]

pKa (of Sebacic Acid) pKa₁ = 4.59, pKa₂ = 5.59 [11]

Density 1.48 g/cm³ at 20°C [9][10]

Purity (Typical)
≥ 97.0% (Nonaqueous

Titration)
[5][7]

Note 1: There are conflicting reports regarding the precise melting point of disodium
sebacate. Some sources indicate a melting point of 239°C, while others state it is above

300°C. This discrepancy may be attributable to differences in the purity of the samples tested

or the analytical method employed. It is recommended that users determine the melting point of

their specific batch for accurate characterization.

Spectroscopic and Analytical Data
Fourier-Transform Infrared (FT-IR) Spectroscopy
The FT-IR spectrum of disodium sebacate is characterized by the absence of a broad O-H

stretch from the carboxylic acid and the presence of strong absorption bands corresponding to

the carboxylate anion.

Expected Characteristic FT-IR Peaks:

~2920-2850 cm⁻¹: C-H stretching vibrations of the methylene groups.
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~1560-1540 cm⁻¹: Asymmetric stretching of the carboxylate (COO⁻) group.

~1440-1400 cm⁻¹: Symmetric stretching of the carboxylate (COO⁻) group.

Nuclear Magnetic Resonance (NMR) Spectroscopy
NMR spectroscopy is a powerful tool for confirming the structure of disodium sebacate.

¹H NMR (Proton NMR): In a suitable solvent such as D₂O, the ¹H NMR spectrum of disodium
sebacate is expected to show signals corresponding to the methylene protons of the

decanedioate backbone. The chemical shifts will be influenced by the proximity to the

carboxylate groups.

α-protons (adjacent to COO⁻): Expected to be the most downfield methylene signal.

β and other methylene protons: A series of overlapping multiplets further upfield.

¹³C NMR (Carbon NMR): The ¹³C NMR spectrum will show distinct signals for the carboxylate

carbon and the different methylene carbons in the aliphatic chain.

Carbonyl Carbon (COO⁻): Expected to be the most downfield signal, typically in the range of

170-185 ppm.

Methylene Carbons: A series of signals in the aliphatic region of the spectrum.

Experimental Protocols
The following sections detail the methodologies for determining key physical and chemical

properties of disodium sebacate.

Determination of Melting Point (Capillary Method)
This protocol outlines the standard capillary method for determining the melting point of a

crystalline solid.[3][7][12]

Methodology:

Sample Preparation: Ensure the disodium sebacate sample is a fine, dry powder. If

necessary, gently grind any coarse crystals in a mortar and pestle.
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Capillary Tube Loading: Tap the open end of a capillary tube into the powdered sample to

collect a small amount. Invert the tube and gently tap the sealed end on a hard surface to

pack the sample into a column of 2-3 mm in height.

Apparatus Setup: Place the loaded capillary tube into a calibrated melting point apparatus.

Heating: Begin heating the apparatus. For an unknown sample, a rapid heating rate can be

used to determine an approximate melting range. For a more precise measurement, heat

rapidly to about 20°C below the expected melting point, then reduce the heating rate to 1-

2°C per minute.

Observation: Observe the sample through the magnifying lens. Record the temperature at

which the first drop of liquid appears (the onset of melting) and the temperature at which the

entire sample becomes a clear liquid (the completion of melting). This range is the melting

point.

Sample Preparation Analysis

Grind Sample Load Capillary Heat Sample Observe & Record Result
Melting Point Range

Click to download full resolution via product page

Diagram 1: Workflow for Melting Point Determination.

Determination of Aqueous Solubility (Gravimetric
Method)
This protocol describes the gravimetric method for quantifying the solubility of disodium
sebacate in water at a specific temperature.[2]

Methodology:

Equilibrium Setup: Add an excess amount of disodium sebacate to a known volume of

deionized water in a sealed container.
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Equilibration: Agitate the mixture at a constant temperature for a sufficient period (e.g., 24

hours) to ensure that equilibrium is reached. A magnetic stirrer and a temperature-controlled

water bath are recommended.

Phase Separation: Allow the undissolved solid to settle.

Sample Withdrawal: Carefully withdraw a known volume of the clear, saturated supernatant

using a pre-weighed, calibrated pipette.

Solvent Evaporation: Transfer the supernatant to a pre-weighed, dry evaporating dish. Heat

the dish gently in a drying oven until all the water has evaporated.

Mass Determination: Allow the evaporating dish to cool to room temperature in a desiccator,

and then weigh it. The difference between the final and initial mass of the dish is the mass of

the dissolved disodium sebacate.

Calculation: Calculate the solubility in g/L using the mass of the dissolved solid and the

volume of the supernatant taken.

Equilibration Measurement

Mix Excess Solid
with Water

Agitate at
Constant Temp. Allow to Settle Withdraw Supernatant Evaporate Water Weigh Residue Calculate

Solubility
Mass of Solute

Click to download full resolution via product page

Diagram 2: Workflow for Determining Aqueous Solubility.

Purity Assessment (Nonaqueous Titration)
For a salt of a weak acid like disodium sebacate, nonaqueous titration is a suitable method for

determining purity.[13][14][15]

Methodology:

Solvent Preparation: Use a suitable nonaqueous solvent, such as glacial acetic acid.
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Sample Dissolution: Accurately weigh a sample of disodium sebacate and dissolve it in the

chosen solvent. Gentle warming may be required.

Titrant: Use a standardized solution of a strong acid in a nonaqueous solvent, such as

perchloric acid in glacial acetic acid.

Indicator: Add a few drops of a suitable indicator, such as crystal violet.

Titration: Titrate the sample solution with the standardized perchloric acid solution until the

endpoint is reached, as indicated by a color change of the indicator.

Calculation: Calculate the purity of the disodium sebacate based on the volume of titrant

used, its concentration, and the initial mass of the sample.

Weigh Sample

Dissolve in
Glacial Acetic Acid

Add Crystal Violet
Indicator

Titrate with
Standardized HClO₄

Observe Endpoint
(Color Change)

Calculate Purity
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Diagram 3: Workflow for Purity Assessment by Nonaqueous Titration.

Applications in Research and Drug Development
While primarily used in industrial applications such as cosmetics, detergents, and lubricants,

disodium sebacate also holds relevance for researchers and professionals in drug

development.[2][5][16][17]

Buffering and Stabilizing Agent: In pharmaceutical formulations, disodium sebacate can be

utilized as a buffering and stabilizing agent, helping to maintain the desired pH and prevent

the degradation of active pharmaceutical ingredients (APIs).[1][16]

Excipient in Formulations: Its properties make it a candidate for use as an excipient in

various dosage forms.[16] Excipients are crucial for the manufacture, stability, and

performance of pharmaceutical products.[18]

Corrosion Inhibition: In laboratory settings, its anti-corrosive properties can be beneficial in

protecting metal equipment and components from degradation.[2][5]

As a well-characterized and stable compound, disodium sebacate offers a reliable option for

formulators seeking to optimize the performance and shelf-life of their products. Its derivation

from a natural and renewable resource, castor oil, also aligns with the growing interest in

sustainable chemical sourcing.[1][2]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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